Cas no 2248198-27-6 ((1S)-1-1-(trifluoromethyl)cyclopropylethan-1-amine)

• Product Name: (1S)-1-1-(trifluoromethyl)cyclopropylethan-1-amine
• CAS No: 2248198-27-6
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• CID: 5686050
• PubChem ID: 137941610
• Update Time: 2025-06-08

(1S)-1-1-(trifluoromethyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[1-(trifluoromethyl)cyclopropyl]ethan-1-amine
• 2248198-27-6
• EN300-2517860
• (1S)-1-[1-(Trifluoromethyl)cyclopropyl]ethanamine
• (1S)-1-1-(trifluoromethyl)cyclopropylethan-1-amine

• Inchi： 1S/C6H10F3N/c1-4(10)5(2-3-5)6(7,8)9/h4H,2-3,10H2,1H3/t4-/m0/s1
• InChI Key： YJNRAVSUTALLAK-BYPYZUCNSA-N
• SMILES： FC(C1([C@H](C)N)CC1)(F)F

Computed Properties

• Exact Mass: 153.07653381g/mol
• Monoisotopic Mass: 153.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Additional information on (1S)-1-1-(trifluoromethyl)cyclopropylethan-1-amine

Introduction to (1S)-1-1-(trifluoromethyl)cyclopropylethan-1-amine (CAS No. 2248198-27-6)

(1S)-1-1-(trifluoromethyl)cyclopropylethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2248198-27-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of (1S)-1-1-(trifluoromethyl)cyclopropylethan-1-amine incorporates a trifluoromethyl group and a cyclopropyl moiety, which are known to enhance the metabolic stability and lipophilicity of pharmaceutical candidates. These structural features contribute to its unique pharmacokinetic properties, making it an attractive scaffold for drug discovery efforts.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The trifluoromethyl group, in particular, is widely recognized for its ability to improve binding affinity and reduce susceptibility to metabolic degradation. This has led to its incorporation in numerous drug candidates that are currently in clinical development or preclinical studies.

The cyclopropyl ring, another key feature of (1S)-1-1-(trifluoromethyl)cyclopropylethan-1-amine, is known to enhance the rigidity of the molecule, which can be beneficial for interactions with biological targets. This structural motif has been successfully employed in various drug molecules, demonstrating its utility in improving pharmacological properties such as solubility and bioavailability.

Recent studies have highlighted the potential of (1S)-1-1-(trifluoromethyl)cyclopropylethan-1-amine as a lead compound for the development of new therapeutic agents. Research has shown that this compound exhibits inhibitory activity against certain enzymes and receptors, suggesting its utility in treating conditions such as inflammation, cancer, and neurological disorders. The precise stereochemistry of the (1S) configuration has been found to be crucial for its biological activity, underscoring the importance of enantioselective synthesis.

The synthesis of (1S)-1-1-(trifluoromethyl)cyclopropylethan-1-amine presents unique challenges due to the complexity of its molecular framework. Advanced synthetic methodologies, including asymmetric hydrogenation and cross-coupling reactions, have been employed to achieve high enantiomeric purity. These techniques are essential for ensuring that the final product possesses the desired biological properties without any unwanted side effects.

One of the most compelling aspects of (1S)-1-1-(trifluoromethyl)cyclopropylethan-1-amine is its potential for further derivatization. By modifying various functional groups within its structure, researchers can explore new chemical spaces and discover novel analogs with enhanced pharmacological profiles. This flexibility makes it an invaluable tool for medicinal chemists who are striving to develop next-generation drugs.

The pharmacological evaluation of (1S)-1-1-(trifluoromethyl)cyclopropylethan-1-amine has revealed several promising characteristics. In vitro studies have demonstrated its ability to interact with specific biological targets, leading to potent inhibition of disease-related pathways. Additionally, preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and reasonable tissue distribution.

The development of new drugs is a complex and multifaceted process that requires extensive research and collaboration across multiple disciplines. The study of (1S)-1-1-(trifluoromethyl)cyclopropylethan-1-amine exemplifies this collaborative approach, bringing together experts in organic chemistry, medicinal chemistry, pharmacology, and biotechnology. Such interdisciplinary efforts are essential for advancing our understanding of disease mechanisms and developing effective treatments.

In conclusion, (CAS No. 2248198-27-6) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The trifluoromethyl and cyclopropyl groups contribute to its favorable pharmacokinetic properties, while its stereochemistry ensures optimal interactions with biological targets. As research continues to uncover new therapeutic applications for this compound, it is likely to play a crucial role in the development of future drugs that address unmet medical needs.